Cas no 61551-82-4 (6,6'-Oxybis-2-naphthalenesulfonic Acid Disodium Salt (>85%))

• Product Name: 6,6'-Oxybis-2-naphthalenesulfonic Acid Disodium Salt (>85%)
• CAS No: 61551-82-4
• MF: C₂₀H₁₂Na₂O₇S₂
• MW: 474.414625167847
• CID: 826354
• PubChem ID: 6454217
• Update Time: 2025-04-19

6,6'-Oxybis-2-naphthalenesulfonic Acid Disodium Salt (>85%) Chemical and Physical Properties

Names and Identifiers

• 2-naphthalenesulfonic acid, 6,6'-oxybis-, sodium salt (1:2)
• 6,6'-Oxybis-
• disodium,6-(6-sulfonatonaphthalen-2-yl)oxynaphthalene-2-sulfonate
• 6,6'-Oxybis-2-naphthalenesulfonic Acid Disodium Salt (>85%)
• Disodium 6,6'-Oxybis(2-naphthalenesulfonate)
• 6,6'-Oxybis-2-naphthalenesulfonic Acid Disodium Salt
• Sodium 6,6'-oxybis(naphthalene-2-sulfonate)
• disodium;6-(6-sulfonatonaphthalen-2-yl)oxynaphthalene-2-sulfonate
• 6,6'-Oxybis(2-naphthalenesulfonic acid), disodium salt
• 6,6'-Oxybis-2-naphthalenesulfonic Acid Disodium Salt is known as a Yellow No. 5 impurity.
• DTXSID40210540
• FBGQGMKNWOSSAG-UHFFFAOYSA-L
• G76911
• 2-NAPHTHALENESULFONIC ACID, 6,6'-OXYBIS-, DISODIUM SALT
• CCRIS 7445
• 61551-82-4
• 6,6'-Oxybis-2-naphthalenesulfonic Acid Disodium Salt >90%
• UNII-CJE17P98D0
• 6,6'-Oxybis-2-naphthalenesulfonic Acid Disodium Salt >90per cent
• DTXCID70133031
• CJE17P98D0
• Sodium6,6'-oxybis(naphthalene-2-sulfonate)
• Q27275493
• 6,6'-oxybis-2-naphthalenesulfonic acid disodium salt (9CI); Disodium 6,6'-oxybis(2-naphthalenesulfonate)

• Inchi： 1S/C20H14O7S2.2Na/c21-28(22,23)19-7-3-13-9-17(5-1-15(13)11-19)27-18-6-2-16-12-20(29(24,25)26)8-4-14(16)10-18;;/h1-12H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
• InChI Key： FBGQGMKNWOSSAG-UHFFFAOYSA-L
• SMILES： S(C1C=CC2=CC(=CC=C2C=1)OC1=CC=C2C=C(C=CC2=C1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 473.98200
• Monoisotopic Mass: 473.981983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 690
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140

Experimental Properties

• Density: Not available
• Melting Point: >300?C
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 140.39000
• LogP: 5.75510
• Vapor Pressure: Not available

6,6'-Oxybis-2-naphthalenesulfonic Acid Disodium Salt (>85%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates